Cas no 2159582-00-8 (3-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid
• CAS No: 2159582-00-8
• MF: C₂₁H₃₀N₂O₆
• MW: 406.472706317902
• CID: 5748714
• PubChem ID: 165518196
• Update Time: 2025-05-24

3-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}butanoic acid
• 2159582-00-8
• EN300-1285310
• 3-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid

• Inchi： 1S/C21H30N2O6/c1-20(2,3)29-19(27)23-11-10-16(13-23)21(4,12-17(24)25)22-18(26)28-14-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3,(H,22,26)(H,24,25)
• InChI Key： UQPONPCFCKYKLS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)C(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 406.21038668g/mol
• Monoisotopic Mass: 406.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid

3-{(Benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic Acid: A Comprehensive Overview

3-{(Benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid is a complex organic compound with the CAS registry number 2159582-00-8. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design. The molecule consists of a butanoic acid backbone substituted with two distinct groups: a benzyloxycarbonylamino group and a tert-butoxycarbonylpyrrolidinyl group. These substituents contribute to the compound's intriguing chemical properties and biological activity.

The benzyloxycarbonylamino (Cbz) group is a well-known protecting group in peptide synthesis, while the tert-butoxycarbonyl (Boc) group is commonly used as a temporary protective group for amines. The combination of these groups in the same molecule makes 2159582-00-8 a versatile compound for exploring stereochemical and conformational effects in peptide-based drugs. Recent studies have highlighted its potential as a precursor for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammatory diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2159582-00-8 through multi-step processes involving coupling reactions, protection/deprotection strategies, and stereocontrol techniques. Researchers have employed state-of-the-art methodologies, such as microwave-assisted synthesis and catalytic asymmetric synthesis, to optimize the production of this compound. These innovations have not only improved yield and purity but also opened new avenues for exploring its biological activity.

From a biological standpoint, 2159582-00-8 has shown promising results in preclinical studies. Its ability to modulate key enzymes involved in cellular signaling pathways makes it a valuable tool for studying disease mechanisms. For instance, studies have demonstrated its potential as an inhibitor of certain proteases, which are implicated in cancer progression and neurodegenerative disorders. Furthermore, its unique structure allows for selective interactions with membrane receptors, suggesting applications in drug delivery systems.

The integration of computational chemistry techniques has significantly enhanced our understanding of 2159582-00-8's molecular properties. Molecular docking studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic structure and reactivity of the compound, paving the way for rational drug design.

In conclusion, 3-{(Benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}butanoic acid (CAS No. 2159582-00-8) stands as a remarkable example of how advanced chemical synthesis and biological research can converge to develop innovative therapeutic agents. With ongoing investigations into its pharmacokinetics, toxicity profiles, and clinical efficacy, this compound holds great promise for addressing unmet medical needs in the coming years.